Cas no 1314648-73-1 (1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314648-73-1
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• CID: 6413339
• PubChem ID: 83412427
• Update Time: 2025-06-11

1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile
• 1314648-73-1
• EN300-1845737

• Inchi： 1S/C11H8F3N/c12-8-3-2-7(9(13)10(8)14)11(6-15)4-1-5-11/h2-3H,1,4-5H2
• InChI Key： BWCRTIGJDCSSDZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1(C#N)CCC1)F)F

Computed Properties

• Exact Mass: 211.06088375g/mol
• Monoisotopic Mass: 211.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2,3,4-Trifluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314648-73-1)

1-(2,3,4-Trifluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314648-73-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclobutane ring and a trifluorophenyl group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds.

The compound's carbonitrile functional group enhances its reactivity, allowing for versatile chemical transformations. This property is particularly relevant in the context of modern green chemistry, where efficient and sustainable synthetic routes are highly sought after. Recent studies have highlighted its utility in C-H activation reactions, a hot topic in organic chemistry that aligns with the growing demand for atom-economical processes.

From an industrial perspective, 1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile is often discussed in forums focusing on high-value chemical intermediates. Its stability under various conditions makes it suitable for scale-up production, addressing the pharmaceutical industry's need for reliable building blocks. Analytical techniques such as HPLC and NMR are commonly employed to ensure its purity, a critical factor given the stringent quality requirements in drug development.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While 1314648-73-1 is not classified as hazardous under current regulations, proper handling protocols are recommended to mitigate any potential risks. This aligns with the broader industry trend toward responsible chemical management, a topic frequently searched by EHS (Environmental, Health, and Safety) professionals.

In the realm of computational chemistry, 1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile has been the subject of molecular modeling studies. Researchers leverage density functional theory (DFT) to predict its reactivity and interaction with biological targets, a methodology that resonates with the AI-driven approaches dominating contemporary research. These computational insights accelerate the compound's adoption in fragment-based drug design, a strategy gaining traction in biotech startups.

The compound's nomenclature often leads to queries about its IUPAC naming rules and SMILES notation, reflecting the educational needs of chemistry students and professionals. For reference, its systematic name underscores the importance of substituent positioning in aromatic systems, a fundamental concept in organic chemistry pedagogy.

Market analysts note rising interest in fluorine-containing pharmaceuticals, with 1314648-73-1 positioned as a strategic material in this niche. Patent landscapes reveal its incorporation in novel therapeutic agents targeting central nervous system disorders—a trending area in medicinal chemistry due to unmet clinical needs. This connection to CNS drug development enhances the compound's visibility in scientific literature and investor reports.

Quality control protocols for 1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile frequently involve chromatographic methods, a technical aspect often explored in analytical chemistry forums. The compound's distinct UV absorption profile facilitates its detection, making it a practical example in discussions about method validation—a regulatory requirement in Good Manufacturing Practice (GMP) environments.

In summary, 1-(2,3,4-trifluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314648-73-1) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted applications—from drug discovery to material science—ensure its continued relevance in both academic and industrial settings, while its study addresses broader themes like sustainable synthesis and precision medicine.